Cas no 204268-34-8 (benzyl(2,6-dichlorophenyl)methylamine)

Benzyl(2,6-dichlorophenyl)methylamine is a substituted amine compound featuring a benzyl group and a 2,6-dichlorophenyl moiety. Its structural design imparts potential utility as an intermediate in pharmaceutical and agrochemical synthesis, where the dichlorophenyl group may enhance binding affinity or stability in target applications. The compound's distinct substitution pattern offers selectivity advantages in reactions requiring steric or electronic modulation. Its synthesis typically involves reductive amination or nucleophilic substitution strategies, yielding a stable, isolable product. Researchers may leverage this compound in the development of bioactive molecules, particularly where halogenated aromatic systems are desired for improved potency or metabolic resistance. Proper handling is advised due to potential reactivity of the amine and aryl chloride functionalities.
benzyl(2,6-dichlorophenyl)methylamine structure
204268-34-8 structure
Product Name:benzyl(2,6-dichlorophenyl)methylamine
CAS No:204268-34-8
MF:C14H13Cl2N
MW:266.165721654892
CID:3894420
Update Time:2026-04-17

benzyl(2,6-dichlorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2,6-dichloro-N-(phenylmethyl)-
    • benzyl(2,6-dichlorophenyl)methylamine

benzyl(2,6-dichlorophenyl)methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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204268-34-8 95%
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Enamine
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Additional information on benzyl(2,6-dichlorophenyl)methylamine

Comprehensive Overview of Benzyl(2,6-dichlorophenyl)methylamine (CAS No. 204268-34-8)

Benzyl(2,6-dichlorophenyl)methylamine (CAS No. 204268-34-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its benzyl and 2,6-dichlorophenyl groups, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its molecular interactions and stability, which make it a candidate for further study in targeted therapies.

In recent years, the demand for high-purity benzyl(2,6-dichlorophenyl)methylamine has increased, driven by advancements in synthetic chemistry and the need for novel intermediates. The compound’s CAS No. 204268-34-8 is frequently searched in academic databases, reflecting its relevance in contemporary research. Users often inquire about its synthesis methods, spectroscopic data, and solubility properties, highlighting the need for detailed technical information.

The benzyl(2,6-dichlorophenyl)methylamine structure features a dichlorophenyl ring, which contributes to its distinct chemical behavior. This structural motif is shared with other bioactive molecules, making it a subject of interest in medicinal chemistry. Questions about its mechanism of action and potential derivatives are common in scientific forums, underscoring its versatility as a research tool.

From an industrial perspective, CAS 204268-34-8 is often discussed in the context of scale-up production and quality control. Manufacturers and suppliers emphasize the importance of analytical validation to ensure consistency in batches. The compound’s stability under various storage conditions is another hot topic, particularly for laboratories handling sensitive reagents.

Environmental and safety considerations are also critical when working with benzyl(2,6-dichlorophenyl)methylamine. Researchers frequently search for handling guidelines and waste disposal protocols to comply with regulatory standards. These queries align with the broader trend of sustainable chemistry practices, which prioritize minimizing environmental impact.

In summary, benzyl(2,6-dichlorophenyl)methylamine (CAS No. 204268-34-8) represents a valuable compound in both academic and industrial settings. Its structural complexity and potential applications continue to drive research, making it a focal point for scientists exploring new chemical entities and innovative synthesis routes. As interest grows, so does the need for accessible, accurate information about this compound.

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